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Compound of Interest

Compound Name: Direct Yellow 44

Cat. No.: B1360085 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Direct Yellow 44 (C.I. 29000), a versatile azo dye, finds applications in various industries,

including textiles, paper, and leather.[1][2] For laboratory professionals, a comprehensive

understanding of its safety profile and handling requirements is paramount to ensure a safe

research environment. This technical guide synthesizes available safety data, provides clear

handling protocols, and outlines emergency procedures.

Chemical and Physical Properties
A foundational aspect of safe handling is understanding the substance's physical and chemical

characteristics. Direct Yellow 44 is a brown powder that is soluble in water.[3][4] Key

identification and property data are summarized below.
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Property Value Reference

C.I. Name Direct Yellow 44 [3]

C.I. Number 29000 [2]

CAS Number 8005-52-5 [3]

Molecular Formula C27H20N6Na2O8S [3]

Molecular Weight 634.53 g/mol [3]

Appearance Brown or Yellow Powder [3][5]

Solubility

Soluble in water (60 g/L at

90°C), slightly soluble in

alcohol.

[4]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Direct Yellow 44 is classified as a substance that may cause an allergic skin reaction.

[6] It is crucial to be aware of the potential hazards to implement appropriate safety measures.

Hazard Classification GHS Category Hazard Statement

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction

Signal Word: Warning[6]

Potential Health Effects:

Skin: May cause an allergic skin reaction.[6] Prolonged or repeated contact may cause skin

irritation.[3]

Eyes: Dust may cause irritation and inflammation.[3]

Inhalation: May cause irritation of the respiratory tract.[3]
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Ingestion: Harmful if swallowed. May cause gastrointestinal irritation with nausea, vomiting,

and diarrhea.[3]

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is essential to minimize exposure risk.

Engineering Controls
Work in a well-ventilated place, preferably in a chemical fume hood.[3][6]

Ensure eyewash stations and safety showers are readily accessible.[3]

Personal Protective Equipment (PPE)
A critical line of defense, the appropriate PPE must be worn at all times when handling Direct
Yellow 44.

PPE Type Specification Reference

Eye/Face Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 or NIOSH).

[6]

Skin Protection

Chemical-impermeable gloves

(must be inspected prior to

use) and impervious clothing.

[6]

Respiratory Protection

An approved respirator should

be worn, especially if exposure

limits are exceeded or if dust

formation is likely.

[3][6]

General Handling Precautions
Avoid contact with skin and eyes.[6]

Avoid the formation of dust and aerosols.[6]
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Wash hands thoroughly after handling.[1]

Remove and wash contaminated clothing before reuse.[3]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed.[1]

Store away from incompatible materials such as strong oxidizing and reducing agents.[3]

Experimental Protocols: Toxicity Assessment
While specific experimental reports on the toxicity of Direct Yellow 44 are not readily available

in the public domain, standardized OECD guidelines are followed for assessing the safety of

chemical substances. Below are brief overviews of relevant protocols.

Acute Oral Toxicity (OECD 420, 423, or 425): These tests are designed to determine the

short-term toxic effects of a single oral dose. The "limit test" is often employed for

substances with low expected toxicity, where a high dose (e.g., 2000 or 5000 mg/kg body

weight) is administered to a small group of animals. If no adverse effects are observed, no

further testing at higher doses is needed.

Skin Sensitization (OECD 442C - Direct Peptide Reactivity Assay (DPRA)): This in chemico

method assesses the potential of a substance to cause skin sensitization by measuring its

reactivity with synthetic peptides containing cysteine or lysine, mimicking the covalent

binding to skin proteins.

Acute Eye Irritation/Corrosion (OECD 405): This test evaluates the potential of a substance

to cause eye irritation or damage. A small amount of the substance is applied to the eye of

an experimental animal (typically a rabbit), and the effects on the cornea, iris, and

conjunctiva are observed and scored over a period of time.

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.
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First-Aid Measures
Exposure Route First-Aid Procedure Reference

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[6]

Skin Contact

Take off contaminated clothing

immediately. Wash the affected

area with soap and plenty of

water. Consult a doctor if

irritation or a rash occurs.

[6]

Eye Contact

Rinse cautiously with water for

at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Seek immediate medical

attention.

[3][6]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[6]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Avoid dust formation and

breathing vapors, mist, or gas. Ensure adequate ventilation. Wear appropriate personal

protective equipment.[6]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.[6]

Methods for Cleaning Up: Collect the spilled material using a vacuum or by sweeping and

place it into a suitable, closed container for disposal. Use spark-proof tools and explosion-

proof equipment if necessary.[6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

Specific Hazards: During a fire, irritating and toxic gases may be generated.[3]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[3]

Visualized Workflows
To further clarify procedural logic, the following diagrams illustrate key safety workflows.
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Standard Handling Procedure for Direct Yellow 44

Preparation

Handling

Post-Handling

Consult SDS

Ensure Engineering Controls
(Fume Hood, Eyewash)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Weigh/Handle in
Fume Hood

Avoid Dust Generation

Keep Container Closed
When Not in Use

Decontaminate Work Area

Dispose of Waste Properly

Remove PPE

Wash Hands Thoroughly
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Emergency Response: Spill of Direct Yellow 44

Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Respirator, Gloves, etc.)

Ensure Adequate Ventilation

Contain Spill
(Prevent entry into drains)

Clean Up Spill
(Sweep or vacuum)

Place in Closed Container
for Disposal

Decontaminate Area

Report Incident
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First-Aid for Direct Yellow 44 Exposure

Inhalation Skin Contact Eye Contact Ingestion

Exposure Occurs

Move to Fresh Air Remove Contaminated Clothing Rinse with Water
for at least 15 mins Rinse Mouth

Provide Oxygen/Artificial
Respiration if Needed

Seek Immediate
Medical Attention

Wash with Soap and
Plenty of Water

Seek Medical Attention
if Irritation Occurs

Remove Contact Lenses

Seek Immediate
Medical Attention

Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safety Landscape of Direct Yellow 44: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360085#safety-and-handling-precautions-for-direct-
yellow-44]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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